Cas no 1515476-98-8 (O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine
• CAS No: 1515476-98-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6512025
• PubChem ID: 83688450
• Update Time: 2025-06-30

O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine
• EN300-1744039
• 1515476-98-8
• O-[2-(2-methoxy-4-methylphenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C12H19NO2/c1-9-5-6-10(11(7-9)14-4)12(2,3)8-15-13/h5-7H,8,13H2,1-4H3
• InChI Key： WRRWRAVRAPZNSS-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC(C)=CC=1OC)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine

Comprehensive Overview of O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 1515476-98-8)

O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 1515476-98-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique hydroxylamine functional group and methoxy-methylphenyl backbone, is often explored for its potential applications in drug discovery and biochemical studies. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, given its structural versatility and reactivity.

In recent years, the demand for O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine has surged due to its relevance in addressing modern healthcare challenges. For instance, its potential as a precursor for neuroprotective agents or anti-inflammatory compounds aligns with the growing focus on neurodegenerative diseases and chronic inflammation. The compound's methoxy and methyl substituents contribute to its lipophilicity, which is a critical factor in drug bioavailability—a topic frequently searched by pharmaceutical professionals and students alike.

From a synthetic chemistry perspective, CAS No. 1515476-98-8 is often discussed in the context of amine derivatives and aryl hydroxylamines. These keywords are highly relevant in academic and industrial research, as evidenced by their frequent appearance in scientific literature and patent filings. The compound's stability under various conditions makes it a valuable candidate for catalytic reactions and green chemistry applications, which are trending topics in sustainable science.

Another area of interest is the compound's potential role in enantioselective synthesis. Asymmetric catalysis is a hot topic in organic chemistry, and O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine could serve as a chiral auxiliary or intermediate. This aligns with the increasing demand for stereoselective methodologies, a subject often queried in search engines by chemists seeking innovative synthetic routes.

Beyond its chemical properties, the safety and handling of CAS No. 1515476-98-8 are also frequently searched topics. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are emphasized in technical datasheets. This reflects the broader industry trend toward laboratory safety and best practices, which are critical for researchers and manufacturers.

In summary, O-2-(2-methoxy-4-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 1515476-98-8) is a multifaceted compound with significant potential in drug development and synthetic chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like neuroprotection, asymmetric synthesis, and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a key player in addressing contemporary challenges in the life sciences.